Cas no 80256-56-0 (HEPTANOIC ACID, 3-BUTYL-, ETHYL ESTER)

• Product name: HEPTANOIC ACID, 3-BUTYL-, ETHYL ESTER
• CAS No: 80256-56-0
• MF: C₁₃H₂₆O₂
• MW: 214.344
• CID: 3440758
• PubChem ID: 86012482

HEPTANOIC ACID, 3-BUTYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• HEPTANOIC ACID, 3-BUTYL-, ETHYL ESTER
• ethyl 3-butylheptanoate
• 80256-56-0
• SCHEMBL21694553
• DB-430075

• Inchi： InChI=1S/C13H26O2/c1-4-7-9-12(10-8-5-2)11-13(14)15-6-3/h12H,4-11H2,1-3H3
• InChI Key： KRLXWQJMARPMEO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 214.193280068Da
• Monoisotopic Mass: 214.193280068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų